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  4. (E)-(4-Chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]methanolate
(E)-(4-Chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]methanolate (E)-(4-Chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 615271-87-9
VCID: VC0385025
InChI: InChI=1S/C21H23ClN2O3S/c1-3-23(4-2)11-12-24-18(16-6-5-13-28-16)17(20(26)21(24)27)19(25)14-7-9-15(22)10-8-14/h5-10,13,18,25H,3-4,11-12H2,1-2H3/b19-17+
SMILES: CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC=CS3
Molecular Formula: C21H23ClN2O3S
Molecular Weight: 418.9g/mol

(E)-(4-Chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]methanolate

CAS No.: 615271-87-9

Main Products

VCID: VC0385025

Molecular Formula: C21H23ClN2O3S

Molecular Weight: 418.9g/mol

(E)-(4-Chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]methanolate - 615271-87-9

CAS No. 615271-87-9
Product Name (E)-(4-Chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]methanolate
Molecular Formula C21H23ClN2O3S
Molecular Weight 418.9g/mol
IUPAC Name (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-[2-(diethylamino)ethyl]-5-thiophen-2-ylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C21H23ClN2O3S/c1-3-23(4-2)11-12-24-18(16-6-5-13-28-16)17(20(26)21(24)27)19(25)14-7-9-15(22)10-8-14/h5-10,13,18,25H,3-4,11-12H2,1-2H3/b19-17+
Standard InChIKey QUIXAACPIIRBTO-HTXNQAPBSA-N
Isomeric SMILES CC[NH+](CC)CCN1C(/C(=C(/C2=CC=C(C=C2)Cl)\[O-])/C(=O)C1=O)C3=CC=CS3
SMILES CCN(CC)CCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC=CS3
Canonical SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=CS3
PubChem Compound 5736149
Last Modified Nov 11 2021
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